2-Methoxymethyl-5,6-dimethyl-1H-benzoimidazole

• IUPAC Name: 2-(methoxymethyl)-5,6-dimethyl-1H-benzimidazole
• InChI: InChI=1S/C11H14N2O/c1-7-4-9-10(5-8(7)2)13-11(12-9)6-14-3/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key: QMDDXEZOJUFUFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)COC
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

2-Methoxymethyl-5,6-dimethyl-1H-benzoimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MMBI and has a molecular formula of C11H14N2O.

Mechanism of Action

The mechanism of action of MMBI is not fully understood. However, it is believed that MMBI exerts its effects through the modulation of various signaling pathways. It has been shown to activate the Nrf2/ARE pathway, which is responsible for the activation of antioxidant genes. MMBI has also been shown to inhibit the NF-κB pathway, which is responsible for the activation of inflammatory genes.
Biochemical and Physiological Effects:
MMBI has been shown to possess significant antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress. MMBI has also been shown to possess significant anti-inflammatory properties. It can inhibit the production of various inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MMBI in lab experiments is its low toxicity. It has been shown to be relatively safe even at high doses. MMBI is also stable under various conditions and can be easily synthesized in large quantities. However, one of the major limitations of using MMBI in lab experiments is its poor solubility in water. This can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of MMBI. One of the major areas of research is the development of MMBI-based drugs for the treatment of various diseases. MMBI has also been studied for its potential use in the field of nanotechnology. It can be used as a coating material for various nanoparticles and can improve their stability and efficacy. MMBI has also been studied for its potential use in the field of food preservation. It can inhibit the growth of various food spoilage microorganisms and can extend the shelf life of various food products.
Conclusion:
In conclusion, 2-Methoxymethyl-5,6-dimethyl-1H-benzoimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It can be easily synthesized and possesses significant antioxidant and anti-inflammatory properties. MMBI has been studied for its potential use in the field of medicine, agriculture, and nanotechnology. There are several future directions for the study of MMBI, and it holds great promise for the development of new drugs and technologies.

Scientific Research Applications

MMBI has been extensively studied for its potential applications in various fields. One of the major applications of MMBI is in the field of medicine. It has been shown to possess significant antioxidant properties and can protect cells from oxidative stress. MMBI has also been studied for its potential use as a radioprotective agent. It can protect cells from radiation-induced damage and has been shown to increase the survival rate of mice exposed to lethal doses of radiation.
MMBI has also been studied for its potential use in the field of agriculture. It has been shown to possess significant antifungal properties and can inhibit the growth of various fungal species. MMBI has also been studied for its potential use as a plant growth regulator. It can increase the yield of various crops and can also improve their quality.